Cas no 1246088-56-1 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1246088-56-1
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD17171326
• CID: 1069423
• PubChem ID: 329772078
• Update Time: 2025-04-20

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• 5-Fluoro-7-azaindole-6-carboxylic acid
• A-6298
• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, AldrichCPR
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-fluoro-
• 5-Fluoro-7H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• SCHEMBL17371697
• DTXSID20678442
• AKOS015853255
• 1246088-56-1
• SB14272
• MFCD17171326
• AMY7588
• CS-0443454
• WZB08856
• 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylicacid

• MDL： MFCD17171326
• Inchi： 1S/C8H5FN2O2/c9-5-3-4-1-2-10-7(4)11-6(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： ULJRJQSSOOGJAG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=C2C(C=CN2)=C1

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 1.40020

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3